N-(2-fluorobenzylidene)-4-(4-methylbenzyl)-1-piperazinamine

• IUPAC Name: (Z)-1-(2-fluorophenyl)-N-[4-[(4-methylphenyl)methyl]piperazin-1-yl]methanimine
• InChI: InChI=1S/C19H22FN3/c1-16-6-8-17(9-7-16)15-22-10-12-23(13-11-22)21-14-18-4-2-3-5-19(18)20/h2-9,14H,10-13,15H2,1H3/b21-14-
• InChI Key: MXQQJDDRPFKJMF-STZFKDTASA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2CCN(CC2)N=CC3=CC=CC=C3F
• Isomeric SMILES: CC1=CC=C(C=C1)CN2CCN(CC2)/N=C\C3=CC=CC=C3F
• Molecular Formula: C19H22FN3
• Molecular Weight: 311.4 g/mol

Description

N-(2-fluorobenzylidene)-4-(4-methylbenzyl)-1-piperazinamine, also known as FLB-457, is a chemical compound that has been extensively studied for its potential use in scientific research. FLB-457 is a selective dopamine D2 receptor antagonist that has been shown to have a high affinity for D2 receptors in the brain.

Mechanism of Action

N-(2-fluorobenzylidene)-4-(4-methylbenzyl)-1-piperazinamine is a selective dopamine D2 receptor antagonist. It binds to D2 receptors in the brain and blocks the action of dopamine. This leads to a decrease in dopamine signaling in the brain, which can have a variety of effects on behavior, cognition, and emotion.
Biochemical and Physiological Effects:
N-(2-fluorobenzylidene)-4-(4-methylbenzyl)-1-piperazinamine has been shown to have a variety of biochemical and physiological effects. It has been shown to decrease dopamine signaling in the brain, which can lead to changes in behavior and cognition. N-(2-fluorobenzylidene)-4-(4-methylbenzyl)-1-piperazinamine has also been shown to have anxiolytic and antipsychotic effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-fluorobenzylidene)-4-(4-methylbenzyl)-1-piperazinamine in lab experiments is its high affinity for dopamine D2 receptors. This allows researchers to selectively target dopamine signaling in the brain. However, N-(2-fluorobenzylidene)-4-(4-methylbenzyl)-1-piperazinamine has some limitations for lab experiments. It has poor solubility in water, which can make it difficult to administer to animals. It also has a short half-life, which can make it difficult to study its long-term effects.

Future Directions

For N-(2-fluorobenzylidene)-4-(4-methylbenzyl)-1-piperazinamine research include studying its role in drug addiction, aging, and psychiatric disorders.

Synthesis Methods

N-(2-fluorobenzylidene)-4-(4-methylbenzyl)-1-piperazinamine can be synthesized using a three-step process. The first step involves the reaction of 2-fluorobenzaldehyde with 4-methylbenzylamine to form an imine intermediate. The second step involves the reduction of the imine intermediate using sodium borohydride to form the corresponding amine. The final step involves the reaction of the amine with piperazine to form N-(2-fluorobenzylidene)-4-(4-methylbenzyl)-1-piperazinamine.

Scientific Research Applications

N-(2-fluorobenzylidene)-4-(4-methylbenzyl)-1-piperazinamine has been extensively studied for its potential use in scientific research. It has been shown to have a high affinity for dopamine D2 receptors in the brain and has been used to study the role of dopamine in various physiological processes. N-(2-fluorobenzylidene)-4-(4-methylbenzyl)-1-piperazinamine has been used to study the effects of dopamine on behavior, cognition, and emotion. It has also been used to study the role of dopamine in drug addiction and schizophrenia.